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Compound of Interest

Compound Name: Azide-PEG16-alcohol

Cat. No.: B8106278 Get Quote

Essential Safety and Handling Guide for Azide-
PEG16-alcohol
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling Azide-PEG16-alcohol, a monodisperse PEG linker containing an azide (N3)

and a terminal hydroxyl group.[1] While organic azides with a high carbon-to-nitrogen ratio,

such as Azide-PEG16-alcohol (C32H65N3O16), are generally more stable than smaller,

nitrogen-rich azides, they still require careful handling due to the inherent risks of the azide

functional group.[2][3] Adherence to these guidelines is crucial for ensuring laboratory safety.

Hazard Identification and Risk Assessment
The primary hazards associated with azide compounds are their potential for explosive

decomposition and high toxicity.[2][4]

Explosivity: Organic azides can be sensitive to heat, light, friction, and shock. They can react

with heavy metals (e.g., lead, copper, silver, mercury) to form highly shock-sensitive metal

azides. Reactions with acids produce hydrazoic acid (HN₃), which is both highly toxic and

explosive.

Toxicity: The azide ion is acutely toxic, with a toxicity profile similar to cyanide. Exposure can

be fatal through inhalation, ingestion, or skin absorption.
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Azide-PEG16-alcohol is considered relatively stable based on the "Rule of Six," which

suggests that having at least six carbon atoms per energetic group provides sufficient dilution

to render the compound safer to handle. However, all procedures should be performed with the

assumption of potential hazards.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against chemical exposure. All

manipulations of Azide-PEG16-alcohol, in solid or solution form, must be conducted in a

certified chemical fume hood.

Protection Type Specification Rationale

Hand Protection

Standard: Double-gloved nitrile

exam gloves.High-

Toxicity/Concentration: Silver

shield gloves worn under nitrile

gloves.

Azides can be absorbed

through the skin. Double-

gloving provides an extra layer

of protection against

contamination.

Eye Protection

Minimum: ANSI Z87.1-

compliant chemical safety

goggles.High Risk/Splash

Hazard: A face shield worn

over safety goggles.

Protects against splashes and

potential energetic

decomposition.

Body Protection
A fully buttoned, flame-

resistant lab coat is mandatory.

Prevents skin contact with the

compound.

Engineering Controls

Primary: Certified chemical

fume hood.Secondary: A blast

shield should be used for all

reactions where there is a risk

of explosion.

Minimizes inhalation exposure

and provides a physical barrier

against potential explosions.

Operational Plan: Handling and Experimental Protocol
Storage and Handling:
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Store Azide-PEG16-alcohol at or below -18°C, protected from light, in a tightly sealed, non-

metal container.

Use only plastic or ceramic spatulas for handling the solid compound to avoid the formation

of shock-sensitive metal azides.

Avoid contact with incompatible materials. Do not store near acids or heavy metal salts.

Never use ground glass joints for reactions involving azides, as friction can trigger

decomposition.

Work with the smallest quantities feasible for the experiment.

Incompatible Material Class Specific Examples Hazard

Heavy Metals and their Salts
Lead, copper, silver, mercury,

zinc

Formation of highly shock-

sensitive and explosive metal

azides.

Acids Hydrochloric acid, sulfuric acid

Generation of highly toxic,

volatile, and explosive

hydrazoic acid (HN₃).

Halogenated Solvents Dichloromethane, chloroform

Can form extremely unstable

and explosive di- and tri-

azidomethane.

Other Chemicals
Bromine, carbon disulfide,

nitric acid, dimethyl sulfate

Can react violently with the

azide group.

Experimental Protocol: Copper-Catalyzed Click Chemistry (CuAAC)

This protocol outlines a general procedure for conjugating Azide-PEG16-alcohol to an alkyne-

containing molecule. All steps must be performed in a chemical fume hood.

Materials:

Azide-PEG16-alcohol
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Alkyne-functionalized molecule

Copper(II) sulfate (CuSO₄)

Sodium Ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand

Appropriate solvent (e.g., deionized water, DMSO)

Procedure:

Prepare Stock Solutions:

Prepare a 10 mM stock solution of Azide-PEG16-alcohol in DMSO or water.

Prepare a 10 mM stock solution of the alkyne-functionalized molecule in a compatible

solvent.

Prepare a 100 mM stock solution of Sodium Ascorbate in water. This solution should be

made fresh.

Prepare a 20 mM stock solution of CuSO₄ in water.

Prepare a 100 mM stock solution of THPTA ligand in water.

Set up the Reaction:

In a microcentrifuge tube, combine 50 µL of your alkyne-molecule solution with 90 µL of a

suitable buffer (e.g., PBS).

Add 20 µL of the 10 mM Azide-PEG16-alcohol stock solution.

Add Click Reagents:

Add 10 µL of the 100 mM THPTA solution and vortex briefly.

Add 10 µL of the 20 mM CuSO₄ solution and vortex briefly.
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To initiate the reaction, add 10 µL of the freshly prepared 300 mM sodium ascorbate

solution. Vortex the mixture immediately.

Incubation:

Protect the reaction from light by wrapping the tube in aluminum foil.

Allow the reaction to proceed for 30-60 minutes at room temperature.

Purification:

Purify the resulting PEGylated conjugate using an appropriate method, such as dialysis,

size exclusion chromatography, or precipitation.

Disposal Plan
NEVER dispose of azide-containing waste down the drain. The reaction with lead or copper

pipes can lead to the formation and accumulation of highly explosive metal azides.

Waste Collection:

All solid and liquid waste containing azides must be collected in a dedicated, clearly labeled,

non-metallic hazardous waste container.

The label must read "Hazardous Waste: Contains Azides" and list all chemical components.

Do not mix azide waste with acidic waste streams.

Decontamination and Disposal Protocol:

For dilute aqueous solutions containing residual inorganic azides (e.g., from a synthesis step,

not the organic PEG-azide itself), a chemical deactivation procedure can be performed. This

procedure must be carried out in a chemical fume hood behind a blast shield.

Materials:

Aqueous waste solution containing ≤5% sodium azide.

20% aqueous solution of sodium nitrite (NaNO₂).
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20% aqueous solution of sulfuric acid (H₂SO₄).

Three-necked flask with a stirrer, dropping funnel, and an outlet for gas.

Procedure:

Setup: Place the azide waste solution into the three-necked flask and begin stirring.

Add Nitrite: Slowly add a 20% aqueous solution of sodium nitrite. Use approximately 1.5

grams of sodium nitrite for every gram of sodium azide estimated to be in the waste (a 40%

excess).

Acidification:Crucially, only after the nitrite has been added, slowly add the 20% sulfuric acid

solution via the dropping funnel until the mixture is acidic to pH paper. Adding acid before the

nitrite will generate highly toxic and explosive HN₃ gas.

Reaction: The reaction will evolve nitrogen oxides, which must be vented through the fume

hood flue. Continue stirring until gas evolution ceases.

Completion Check: Test the solution with starch-iodide paper. A blue color indicates excess

nitrite is present, and the decomposition of the azide is complete.

Final Disposal: Neutralize the final solution to a pH between 6 and 9 with a base (e.g.,

sodium hydroxide). The neutralized solution should be collected in a hazardous waste

container and disposed of through your institution's Environmental Health & Safety (EHS)

department. All contaminated labware (gloves, pipette tips, etc.) should be collected as solid

hazardous waste.

Workflow for Safe Handling of Azide-PEG16-alcohol
The following diagram illustrates the key procedural steps for the safe handling, use, and

disposal of Azide-PEG16-alcohol.
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Workflow for Safe Handling of Azide-PEG16-alcohol

1. Preparation

2. Handling & Reaction

3. Waste Management

4. Final Disposal

Don Appropriate PPE
(Goggles, Lab Coat, Double Gloves)

Prepare Work Area
(Fume Hood, Blast Shield)

Gather Non-Metallic Tools
(Ceramic/Plastic Spatulas)

Weigh Solid Azide-PEG
in Fume Hood

Proceed to Handling

Prepare Solutions

Incompatible!
- Heavy Metals

- Acids
- Halogenated Solvents

AVOIDPerform Click Chemistry
(Behind Blast Shield)

Collect All Waste
(Liquid & Solid)

Reaction Complete

Label 'Azide Waste'
(Non-Metallic Container)

DO NOT MIX

Deactivate (if applicable)
or Store for Pickup

Contact EHS for
Hazardous Waste Pickup

Ready for Disposal

Decontaminate Work Area

Remove & Dispose of PPE

finish

End of Process

Click to download full resolution via product page

Caption: Safe handling workflow for Azide-PEG16-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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